70-34-8(2,4-Dinitrofluorobenzene),DNF,DNFB

2,4-Dinitrofluorobenzene Properties

Names and Identifiers

- 1-Fluoro-2,4-dinitrobenzene
- 1,3-dinitro-4-fluorobenzene
- 2,4-Dinitro-1-fluorobenzene
- 2,4-DNFB
- DNF
- DNFB
- DNP-F
- FDNB
- sanger's reagent
- 2,4-Dinitrofluorobenzene
- 2,4-dinitro-fluoro-benzene
- Benzene,1-fluoro-2,4-dinitro
- Dinitrofluorobenzene
- fluoro-2,4-dinitrobenzene
- Fluorodinitrobenzene
- DNPF
- +Expand
- MDL： MFCD00007056
- InChIKey： LOTKRQAVGJMPNV-UHFFFAOYSA-N
- Inchi： 1S/C6H3FN2O4/c7-5-2-1-4(8(10)11)3-6(5)9(12)13/h1-3H
- SMILES： C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])F
- BRN： 398632

Computed Properties

Exact Mass: 186.00800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 2
Heavy Atom Count: 13
Complexity: 224
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 2.68850
PSA: 91.64000
Merck: 4172
Refractive Index: n20/D 1.569(lit.)
Water Partition Coefficient: 400 mg/L (25 ºC)
Boiling Point: 296°C(lit.)
Melting Point: 26°C(lit.)
Flash Point: Fahrenheit: 327.2 ° f < br / > Celsius: 164 ° C < br / >
Solubility: chloroform: 0.1 g/mL, clear
Color/Form: Yellow needle crystal, which is orange yellow liquid after liquefaction [1]
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
Solubility: Soluble in ether \ benzene \ hot ethanol \ propylene glycol [8]
Density: 1.482 g/mL at 25 °C(lit.)

2,4-Dinitrofluorobenzene Security Information

Symbol: GHS06
RTECS：CZ7800000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S22-S26-S36/37/39-S45-S28A
Packing Group：III
Packing Group：III
Risk Phrases：R22; R23/24/25; R33; R34; R40; R42/43
Hazard Level：6.1
Dangerous goods sign： C
Hazardous Material transportation number：UN 3261 8/PG 2
Hazard Statement： H300-H315-H317-H319
Warning Statement： P261-P264-P270-P272-P280-P301+P310+P330-P302+P352+P333+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：II
Risk Phrases： 22-33-36/37/38-43
Signal Word：Warning
TSCA：Yes
HazardClass：6.1

2,4-Dinitrofluorobenzene Customs Data

HS CODE：29049085
Customs Data：

China Customs Code:
2904909090

Overview:

2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,4-Dinitrofluorobenzene Related Literature

1. Potentially bifunctional reactants. Aromatic nucleophilic substitution by imidazole or pyrazole

Francesco Pietra,Francesco Del Cima J. Chem. Soc. Perkin Trans. 2 1972 1420
2. Catalysis in nucleophilic aromatic substitution reactions. The presence of molecular complexes on the pathway of reactions between 1-fluoro- and 1-chloro-2,4-dinitrobenzene and aliphatic amines

Luciano Forlani J. Chem. Soc. Perkin Trans. 2 1993 1525
3. Specific nucleophile–electrophile interactions in nucleophilic aromatic substitutions

Rodrigo Ormazábal-Toledo,Renato Contreras,Ricardo A. Tapia,Paola R. Campodónico Org. Biomol. Chem. 2013 11 2302
4. Kinetics and mechanism of the reaction of 1-fluoro-2,4-dinitrobenzene with hydroxide ion in ‘water in oil’ microemulsions

Edgardo N. Durantini,Claudio D. Borsarelli J. Chem. Soc. Perkin Trans. 2 1996 719
5. Changes in the SNAr reaction mechanism brought about by preferential solvation

Jazmín Alarcón-Espósito,Ricardo A. Tapia,Renato Contreras,Paola R. Campodónico RSC Adv. 2015 5 99322
6. A high-performance liquid chromatography method with pre-column derivatization for the simultaneous determination of reduced glutathione, carnosine and taurine

Maria A. Khalikova,Dalibor Satinsky,Petr Solich,Alexandr A. Zinchenko,Elena T. Zhilyakova,Oleg O. Novikov Anal. Methods 2014 6 1475
7. Kinetic study and analytical applications of the micellar catalysed reactions of 1-fluoro-2,4-dinitrobenzene with thiols using a fluoride-selective electrode

Athanasios M. Gerakis,Michael A. Koupparis Analyst 1993 118 1001
8. Adenosine diphosphate involvement in THP-1 maturation triggered by the contact allergen 1-fluoro-2,4-dinitrobenzene

J. D. Martins,A. Silva,I. Ferreira,M. Gon?alo,J. B. A. Custódio,M. C. Lopes,M. R. M. Domingues,B. M. Neves,M. T. Cruz Toxicol. Res. 2016 5 1512
9. Solvents effects on aromatic nucleophilic substitutions. Part 5. Kinetics of the reactions of 1-fluoro-2,4-dinitrobenzene with piperidine in aprotic solvents

Norma S. Nudelman,Pedro M. E. Mancini,Rubén D. Martinez,Leonor R. Vottero J. Chem. Soc. Perkin Trans. 2 1987 951
10. Determination of free selenomethionine in nutritional supplements by high-performance liquid chromatography coupled with thermochemical hydride generation atomic absorption spectrometry

G. Matni,R. Azani,M. R. Van Calsteren,M. C. Bissonnette,J. S. Blais Analyst 1995 120 395

Cas no 70-34-8 (2,4-Dinitrofluorobenzene)

2,4-Dinitrofluorobenzene Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,4-Dinitrofluorobenzene Security Information

2,4-Dinitrofluorobenzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,4-Dinitrofluorobenzene Related Literature

Related Categories

70-34-8 (2,4-Dinitrofluorobenzene) Related Products